Cas no 27325-83-3 ( )
structure
Product Name:
CAS No:27325-83-3
MF:C15H15N3
MW:237.299702882767
CID:914779
PubChem ID:229936
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-anilinoanilino)propanenitrile
- 3-{[4-(phenylamino)phenyl]amino}propanenitrile
- AC1L5IF4
- AC1Q4SDA
- AR-1F1339
- CTK4F9490
- NSC24028
- NSC-24028
- DTXSID00282066
- 27325-83-3
- 3-[(4-anilinophenyl)amino]propanenitrile
- SCHEMBL11650662
- DS-013999
-
-
- Inchi： 1S/C15H15N3/c16-11-4-12-17-13-7-9-15(10-8-13)18-14-5-2-1-3-6-14/h1-3,5-10,17-18H,4,12H2
- InChI Key： MTVKQSYQAYQKNZ-UHFFFAOYSA-N
- SMILES： N(CCC#N)C1C=CC(=CC=1)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 237.12675
- Monoisotopic Mass: 237.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 47.8Ų
Experimental Properties
- PSA: 47.85
Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
27325-83-3 ( ) Related Products
- 94-34-8(N-(2-Cyanoethyl)-N-methylaniline)
- 1075-76-9(3-Anilinopropionitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk